Pharmacopeia & Metrological Institutes Standards
  • Pyridoxine Hydrochloride
    Pyridoxine Hydrochloride
    • Cat. No.:
    • B001134
    • CAS No.:
    • 58-56-0
    • Molecular Formula:
    • C8H11NO3.ClH
      C8H12ClNO3
    • Molecular Weight:
    • 205.64 g/mol
    Description
    Bendectin is a white powder. (NTP, 1992)
    Pyridoxine hydrochloride is the hydrochloride salt of pyridoxine. It is a hydrochloride and a vitamin B6. It contains a pyridoxine.
    Pyridoxine Hydrochloride is the ...
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  • Quetiapine Fumarate
    Quetiapine Fumarate
    • Cat. No.:
    • B001145
    • CAS No.:
    • 111974-72-2
    • Molecular Formula:
    • C46H54N6O8S2
    • Molecular Weight:
    • 883.1 g/mol
    Description
    Quetiapine Fumarate is the fumarate salt form of quetiapine, a dibenzothiazepine derivative with antipsychotic property. Quetiapine fumarate antagonizes serotonin activity mediated by 5-HT 1A and 5-HT2 receptors...
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  • Pyrimethamine
    Pyrimethamine
    • Cat. No.:
    • B1678524
    • CAS No.:
    • 58-14-0
    • Molecular Formula:
    • C12H13ClN4
    • Molecular Weight:
    • 248.71 g/mol
    Description
    Pyrimethamine can cause developmental toxicity according to state or federal government labeling requirements.
    Pyrimethamine is an odorless white crystalline powder. Tasteless. An antimalarial drug.
    Pyrime...
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  • Quazepam
    Quazepam
    • Cat. No.:
    • B1678626
    • CAS No.:
    • 36735-22-5
    • Molecular Formula:
    • C17H11ClF4N2S
    • Molecular Weight:
    • 386.8 g/mol
    Description
    Quazepam is a benzodiazepine.
    Quazepam is a DEA Schedule IV controlled substance. Substances in the DEA Schedule IV have a low potential for abuse relative to substances in Schedule III. It is a Depressants s...
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  • Quercetin Dihydrate
    Quercetin Dihydrate
    • Cat. No.:
    • B1678632
    • CAS No.:
    • 6151-25-3
    • Molecular Formula:
    • C15H10O7.2H2O
      C15H14O9
    • Molecular Weight:
    • 338.27 g/mol
    Description
    Quercetin is a flavonoid widely distributed in many plants and fruits including red grapes, citrus fruit, tomato, broccoli and other leafy green vegetables, and a number of berries, including raspberries and cra...
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  • Quercitrin
    Quercitrin
    • Cat. No.:
    • B1678633
    • CAS No.:
    • 522-12-3
    • Molecular Formula:
    • C21H20O11
    • Molecular Weight:
    • 448.4 g/mol
    Description
    Quercitrin is a quercetin O-glycoside that is quercetin substituted by a alpha-L-rhamnosyl moiety at position 3 via a glycosidic linkage. It has a role as an antioxidant, an antileishmanial agent, an EC 1.1.1.18...
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  • Deacetyllanatoside B
    Deacetyllanatoside B
    • Cat. No.:
    • B1679875
    • CAS No.:
    • 19855-39-1
    • Molecular Formula:
    • C47H74O19
    • Molecular Weight:
    • 943.1 g/mol
    Description
    3-[(3S,5R,8R,9S,10S,13R,14S,16S,17R)-14,16-dihydroxy-3-[(2R,4S,5S,6R)-4-hydroxy-5-[(2S,4S,5S,6R)-4-hydroxy-5-[(2S,4S,5S,6R)-4-hydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyo...
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  • Pyrantel Pamoate
    Pyrantel Pamoate
    • Cat. No.:
    • B1679901
    • CAS No.:
    • 22204-24-6
    • Molecular Formula:
    • C23H16O6.C11H14N2S
      C34H30N2O6S
    • Molecular Weight:
    • 594.7 g/mol
    Description
    Pyrantel pamoate is an odorless light yellow to tan crystalline powder. Tasteless. Used medicinally against nematodes in animals.
    Pyrantel pamoate is an organic molecular entity.
    Broad spectrum antinematod...
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  • Pyrazinamide
    Pyrazinamide
    • Cat. No.:
    • B1679903
    • CAS No.:
    • 98-96-4
    • Molecular Formula:
    • C5H5N3O
    • Molecular Weight:
    • 123.11 g/mol
    Description
    Pyrazinamide is a white powder. Sublimes from 318 °F. (NTP, 1992)
    Pyrazinecarboxamide is a monocarboxylic acid amide resulting from the formal condensation of the carboxy group of pyrazinoic acid (pyrazine-2-...
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  • Pyridostigmine Bromide
    Pyridostigmine Bromide
    • Cat. No.:
    • B1679948
    • CAS No.:
    • 101-26-8
    • Molecular Formula:
    • C9H13BrN2O2
    • Molecular Weight:
    • 261.12 g/mol
    Description
    Pyridostigmine bromide is a pyridinium salt.
    Pyridostigmine is a drug that has been approved by the U.S. Food and Drug Administration (FDA) under the brand name Mestinon to treat a condition called myasthenia...
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